Cas no 62561-97-1 (N-Acetyl-4-nitrophenylalanine)

• Product Name: N-Acetyl-4-nitrophenylalanine
• CAS No: 62561-97-1
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• MDL: MFCD00483650
• CID: 440130
• PubChem ID: 5097620
• Update Time: 2025-10-25

N-Acetyl-4-nitrophenylalanine Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, N-acetyl-4-nitro-
• (2S)-2-acetamido-3-(4-nitrophenyl)propanoic acid
• 2-(acetylamino)-3-(4-nitrophenyl)propanoic acid
• SCHEMBL10604163
• MFCD00483650
• LS-08247
• L-Phenylalanine, N-acetyl-4-nitro-
• AKOS003270051
• AKOS016347501
• (R)-2-Acetamido-3-(4-nitrophenyl)propanoicacid
• EN300-7366745
• Oprea1_320722
• 2-acetamido-3-(4-nitrophenyl)propanoic acid
• DTXSID60408280
• N-acetyl-4-nitrophenylalanine
• (S)-2-ACETAMIDO-3-(4-NITROPHENYL)PROPANOICACID
• 17363-92-7
• 62561-97-1
• N-Acetyl-4-nitrophenylalanine (Ac-DL-Phe(4-NO2)-OH)
• N-Acetyl-4-nitrophenylalanine

• MDL： MFCD00483650
• Inchi： 1S/C11H12N2O5/c1-7(14)12-10(11(15)16)6-8-2-4-9(5-3-8)13(17)18/h2-5,10H,6H2,1H3,(H,12,14)(H,15,16)
• InChI Key： SOPVYCYKWGPONA-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(=CC=1)[N+](=O)[O-])NC(C)=O)=O

Computed Properties

• Exact Mass: 252.07466
• Monoisotopic Mass: 252.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 109.54

Additional information on N-Acetyl-4-nitrophenylalanine

Comprehensive Overview of N-Acetyl-4-nitrophenylalanine (CAS No. 62561-97-1): Properties, Applications, and Research Insights

N-Acetyl-4-nitrophenylalanine (CAS No. 62561-97-1) is a chemically modified derivative of phenylalanine, characterized by the introduction of an acetyl group at the nitrogen atom and a nitro group at the para position of the phenyl ring. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural features and potential applications. The acetylated phenylalanine derivative serves as a versatile intermediate in organic synthesis, particularly in the development of peptide-based therapeutics and enzyme inhibitors.

In recent years, the demand for nitrophenylalanine derivatives has surged, driven by their role in studying enzyme kinetics and protein interactions. Researchers frequently utilize N-Acetyl-4-nitrophenylalanine as a chromogenic substrate for proteases, enabling real-time monitoring of enzymatic activity through spectrophotometric methods. Its nitro group provides a distinct absorbance peak, making it invaluable in high-throughput screening assays. This aligns with the growing trend in drug discovery and biomarker research, where precision and efficiency are paramount.

The compound’s stability under physiological conditions further enhances its utility in bioconjugation and proteomics. As the scientific community increasingly focuses on personalized medicine, N-Acetyl-4-nitrophenylalanine has emerged as a candidate for designing targeted drug delivery systems. Its compatibility with solid-phase peptide synthesis (SPPS) also makes it a preferred choice for creating custom peptides with enhanced bioavailability.

From an industrial perspective, CAS No. 62561-97-1 is synthesized through controlled nitration and acetylation reactions, ensuring high purity for research-grade applications. Quality control measures, including HPLC and NMR validation, are critical to meet the stringent requirements of pharmaceutical-grade compounds. This emphasis on purity resonates with current industry standards, where GMP compliance and regulatory approval dominate discussions among manufacturers.

Environmental and safety considerations are also integral to the discourse around N-Acetyl-4-nitrophenylalanine. While the compound is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with broader trends in green chemistry and sustainable laboratory practices, which prioritize eco-friendly solvents and waste reduction.

In summary, N-Acetyl-4-nitrophenylalanine (CAS No. 62561-97-1) represents a critical tool in modern biochemistry, bridging gaps between academic research and industrial applications. Its adaptability and measurable properties ensure its continued relevance in advancing scientific knowledge and therapeutic innovation.